7-Hydrazinyl-4-methylchromen-2-one;hydrochloride

• CAS No.: 113707-86-1
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 7-hydrazinyl-4-methylchromen-2-one;hydrochloride
• InChI: InChI=1S/C10H10N2O2.ClH/c1-6-4-10(13)14-9-5-7(12-11)2-3-8(6)9;/h2-5,12H,11H2,1H3;1H
• InChI Key: OCFSJAJPGYBTRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NN.Cl

Description

7-Hydrazinyl-4-methylchromen-2-one;hydrochloride is a chemical compound known for its reactive functional group. It has been utilized in various fields of scientific research due to its unique properties. This compound has shown potential in chemical biology, particularly as an enhancement reagent and fluorescence probe .

Chemical Reactions Analysis

7-Hydrazinyl-4-methylchromen-2-one;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form hydrazine derivatives.

Substitution: The hydrazinyl group can participate in substitution reactions with various electrophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like alkyl halides.

Scientific Research Applications

7-Hydrazinyl-4-methylchromen-2-one;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a fluorescence probe to identify protein binding sites on DNA.

Medicine: The compound has shown antimicrobial resistance and can be used for the diagnosis of bacterial infections.

Industry: It is employed in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 7-Hydrazinyl-4-methylchromen-2-one;hydrochloride involves its reactive functional group, which interacts with carboxylic acid groups on the cell walls of bacteria. This interaction leads to changes in the morphology of the organism, thereby exerting its antimicrobial effects. Additionally, as a fluorescence probe, it binds to specific protein sites on DNA, allowing for the identification and study of these sites .

Comparison with Similar Compounds

Similar compounds to 7-Hydrazinyl-4-methylchromen-2-one;hydrochloride include:

7-Hydroxy-4-methylchromen-2-one: Known for its fluorescence properties and used in enzyme activity assays.

4-Methylumbelliferone: Used as a standard in fluorometric determinations and has applications in biochemical research. The uniqueness of this compound lies in its hydrazinyl group, which imparts distinct reactivity and functional properties compared to its analogs.